2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene

• Molecular Formula: C14H15BrO2
• Molecular Weight: 295.17 g/mol
• IUPAC Name: 2-bromo-6-(1-methoxypropan-2-yloxy)naphthalene
• InChI: InChI=1S/C14H15BrO2/c1-10(9-16-2)17-14-6-4-11-7-13(15)5-3-12(11)8-14/h3-8,10H,9H2,1-2H3
• InChI Key: AVFKZJVHGPYXMX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)OC1=CC2=C(C=C1)C=C(C=C2)Br

Description

2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene is an organic compound with the molecular formula C14H15BrO2 and a molecular weight of 295.17 g/mol . This compound is characterized by a bromine atom attached to the naphthalene ring, which is further substituted with a 1-methoxypropan-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene typically involves the bromination of 6-((1-methoxypropan-2-yl)oxy)naphthalene. This can be achieved using bromine or other brominating agents under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the synthesis likely involves large-scale bromination reactions, followed by purification processes such as recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction:

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation and Reduction:

Major Products Formed

The major products formed from substitution reactions depend on the nucleophile used. For example, using an amine as a nucleophile would result in the formation of an amine-substituted naphthalene derivative .

Scientific Research Applications

2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

its reactivity is primarily influenced by the presence of the bromine atom and the 1-methoxypropan-2-yl group, which can participate in various chemical reactions .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-6-methoxynaphthalene: This compound is similar in structure but lacks the 1-methoxypropan-2-yl group.

6-Bromo-2-methoxynaphthalene: Another similar compound with a different substitution pattern on the naphthalene ring.